Cas no 1891634-59-5 (4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol)

• Product Name: 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol
• CAS No: 1891634-59-5
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6138261
• PubChem ID: 117406444
• Update Time: 2025-06-08

4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol
• EN300-1934087
• 1891634-59-5

• Inchi： 1S/C10H13BrO3/c1-14-10-6-8(11)7(3-2-4-12)5-9(10)13/h5-6,12-13H,2-4H2,1H3
• InChI Key： RJBFKBSZRRUMFD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCCO)O)OC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol

Comprehensive Overview of 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol (CAS No. 1891634-59-5)

4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol (CAS No. 1891634-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a brominated phenol core with a hydroxypropyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's CAS number 1891634-59-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure includes a methoxy group and a hydroxypropyl substituent, which contribute to its solubility and reactivity. These features make it a valuable building block for designing more complex molecules, particularly in the development of bioactive compounds and therapeutic agents.

In recent years, the demand for 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol has increased due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential for low-toxicity synthesis and biodegradability aligns with global trends. Researchers are exploring its use in enzyme-catalyzed reactions and biocatalysis, which are key focus areas in modern organic chemistry.

Another area of interest is the compound's applicability in antioxidant research. Phenolic derivatives like 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol are known for their radical-scavenging properties, which are crucial in combating oxidative stress. This has led to investigations into its potential use in cosmeceuticals and nutraceuticals, where natural and synthetic antioxidants are highly sought after.

The synthesis of CAS 1891634-59-5 typically involves multi-step organic reactions, including bromination and etherification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods are part of a broader push toward efficient chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol is available through specialized chemical suppliers, often with high purity grades for research purposes. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are common concerns for buyers. Analytical techniques like HPLC and NMR spectroscopy are routinely used to verify its quality, ensuring it meets industry standards.

In summary, 4-bromo-5-(3-hydroxypropyl)-2-methoxyphenol (CAS No. 1891634-59-5) is a compound of growing importance in both academic and industrial settings. Its structural versatility, combined with its alignment with sustainable chemistry and biomedical research, positions it as a key player in future scientific advancements. As interest in tailored organic intermediates continues to rise, this compound is likely to remain a focal point for innovation.